Cas no 61141-92-2 (Phosphine, (1,1-dimethylethyl)[5-methyl-2-(1-methylethyl)cyclohexyl](phenylmethyl)-)

Phosphine, (1,1-dimethylethyl)[5-methyl-2-(1-methylethyl)cyclohexyl](phenylmethyl)- structure
61141-92-2 structure
Product Name:Phosphine, (1,1-dimethylethyl)[5-methyl-2-(1-methylethyl)cyclohexyl](phenylmethyl)-
CAS No:61141-92-2
MF:C21H35P
MW:318.476367235184
CID:2188632
Update Time:2023-08-06

Phosphine, (1,1-dimethylethyl)[5-methyl-2-(1-methylethyl)cyclohexyl](phenylmethyl)- Chemical and Physical Properties

Names and Identifiers

    • (1,1-Dimethylethyl)[5-methyl-2-(1-methylethyl)cyclohexyl ](phenylmethyl)phosphine
    • KRTRZZFHYCIXIF-UHFFFAOYSA-N
    • Phosphine, (1,1-dimethylethyl)[5-methyl-2-(1-methylethyl)cyclohexyl](phenylmethyl)-
    • Benzyl(tert-butyl)(2-isopropyl-5-methylcyclohexyl)phosphine #
    • (1,1-Dimethylethyl)[5-methyl-2-(1-methylethyl)cyclohexyl](phenylmethyl)phosphine
    • Inchi: 1S/C21H35P/c1-16(2)19-13-12-17(3)14-20(19)22(21(4,5)6)15-18-10-8-7-9-11-18/h7-11,16-17,19-20H,12-15H2,1-6H3
    • InChI Key: KRTRZZFHYCIXIF-UHFFFAOYSA-N
    • SMILES: P(CC1C=CC=CC=1)(C(C)(C)C)C1CC(C)CCC1C(C)C

Computed Properties

  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 0
  • Heavy Atom Count: 22
  • Rotatable Bond Count: 5
  • Complexity: 321
  • Topological Polar Surface Area: 0
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